Cas no 325986-66-1 (2,4-dichloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 2,4-dichloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 325986-66-1
• MF: C₁₄H₇Cl₃N₂OS₂
• MW: 389.707177400589
• CID: 6129728
• PubChem ID: 2330175
• Update Time: 2025-10-20

2,4-dichloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide
• F0174-0147
• 325986-66-1
• Z28305104
• 2,4-dichloro-N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)benzamide
• AKOS001031126
• 2,4-dichloro-N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]benzamide

• Inchi： 1S/C14H7Cl3N2OS2/c15-7-1-2-8(9(16)5-7)13(20)19-14-18-10(6-21-14)11-3-4-12(17)22-11/h1-6H,(H,18,19,20)
• InChI Key： NBQNWXWYUGQBKE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NC1=NC(=CS1)C1=CC=C(S1)Cl)=O)Cl

Computed Properties

• Exact Mass: 387.906538g/mol
• Monoisotopic Mass: 387.906538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 98.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,4-dichloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide

2,4-Dichloro-N-4-(5-Chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide: A Comprehensive Overview

2,4-Dichloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 325986-66-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.

The chemical structure of 2,4-dichloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide is composed of a benzamide core with dichloro substitutions at the 2 and 4 positions. Additionally, it features a thiazole ring substituted with a 5-chlorothiophenyl group. This intricate arrangement of functional groups imparts the compound with a high degree of chemical stability and reactivity, making it an attractive candidate for various biochemical and pharmacological investigations.

Recent studies have highlighted the potential therapeutic applications of 2,4-dichloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide. One notable area of research is its anti-inflammatory properties. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's anti-cancer properties. Preclinical studies have demonstrated that 2,4-dichloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. Mechanistic investigations have revealed that this compound can induce apoptosis through the activation of caspase pathways and the modulation of cell cycle regulatory proteins.

In addition to its direct biological effects, 2,4-dichloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide has also been explored as a tool for understanding cellular signaling pathways. Research has shown that it can interfere with specific protein-protein interactions involved in signal transduction processes. For instance, it has been found to disrupt the interaction between the epidermal growth factor receptor (EGFR) and its downstream effectors, thereby inhibiting cell proliferation and migration.

The pharmacokinetic properties of 2,4-dichloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide have also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life in animal models. However, further optimization may be necessary to enhance its pharmacological profile for clinical use.

Toxicological evaluations have shown that 2,4-dichloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide exhibits low toxicity at therapeutic concentrations. In vitro cytotoxicity assays using normal human cells have demonstrated minimal adverse effects, suggesting a favorable safety profile. Nonetheless, comprehensive toxicological studies are ongoing to ensure its safety for long-term use.

The synthesis of 2,4-dichloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide involves a multi-step process that typically starts with the preparation of the thiazole ring followed by functionalization with the dichlorobenzamide moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its broader application in research and development.

In conclusion, 2,4-dichloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-y lbenzamide (CAS No. 325986-66-1) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical treatments for various diseases.